Cas no 1361555-15-8 (3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361555-15-8
• MF: C₁₃H₅Cl₅F₃NO
• MW: 425.445109128952
• CID: 4793535
• Update Time: 2025-05-20

3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C13H5Cl5F3NO/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-6(13(19,20)21)22-5(4)3-23/h1-2,23H,3H2
• InChI Key： IYGMKRWVGKMJMD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(F)(F)F)N=C1CO)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1

Additional information on 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361555-15-8)

3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361555-15-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a perchlorophenyl group and a trifluoromethylated pyridine ring, which contribute to its distinct chemical properties and potential biological activities.

The perchlorophenyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its ability to enhance metabolic stability and lipophilicity. These features make 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol a promising candidate for various applications in drug discovery and development.

Recent studies have explored the potential of this compound in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable lead compound for the development of novel antiviral agents.

In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol can selectively inhibit the growth of cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to target specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic profile of 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound's high lipophilicity facilitates its crossing of biological membranes, while its metabolic stability ensures prolonged therapeutic effects.

To further understand the biological activities and mechanisms of action of 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol, researchers have employed a variety of in vitro and in vivo models. These studies have provided valuable insights into the compound's interactions with cellular targets and its effects on various physiological processes. For example, it has been shown to modulate key enzymes involved in cellular metabolism and signal transduction pathways.

The safety profile of 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol is another critical aspect that has been thoroughly evaluated. Toxicological studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3-(Perchlorophenyl)-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361555-15-8) represents a promising candidate for various therapeutic applications due to its unique chemical structure and favorable biological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility, making it an exciting area of focus in the field of medicinal chemistry and pharmaceutical research.